N-[1-(2-methylfuro[3,2-c]pyridin-4-yl)piperidin-3-yl]methanesulfonamide

• IUPAC Name: N-[1-(2-methylfuro[3,2-c]pyridin-4-yl)piperidin-3-yl]methanesulfonamide
• InChI: InChI=1S/C14H19N3O3S/c1-10-8-12-13(20-10)5-6-15-14(12)17-7-3-4-11(9-17)16-21(2,18)19/h5-6,8,11,16H,3-4,7,9H2,1-2H3
• InChI Key: ALUCLSWCESUCBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(O1)C=CN=C2N3CCCC(C3)NS(=O)(=O)C
• Molecular Formula: C14H19N3O3S
• Molecular Weight: 309.39 g/mol

Description

N-[1-(2-methylfuro[3,2-c]pyridin-4-yl)piperidin-3-yl]methanesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[1-(2-methylfuro[3,2-c]pyridin-4-yl)piperidin-3-yl]methanesulfonamide involves its ability to modulate the activity of certain enzymes and receptors in the brain. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for learning and memory. It has also been shown to modulate the activity of certain receptors such as the sigma-1 receptor, which is involved in various physiological processes including pain perception, neuroprotection, and neuroplasticity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease. It has also been shown to have anti-inflammatory and analgesic effects in animal models of pain and inflammation. Additionally, it has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

N-[1-(2-methylfuro[3,2-c]pyridin-4-yl)piperidin-3-yl]methanesulfonamide has several advantages for lab experiments. It is a highly specific compound that can be used to selectively modulate the activity of certain enzymes and receptors. It is also relatively easy to synthesize and purify. However, it has several limitations, including its relatively low solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for research on N-[1-(2-methylfuro[3,2-c]pyridin-4-yl)piperidin-3-yl]methanesulfonamide. One direction is to further investigate its potential therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to explore its potential as a chemical probe in drug discovery research. Additionally, further research is needed to better understand its mechanism of action and to develop more effective formulations with improved solubility and reduced off-target effects.

Synthesis Methods

The synthesis of N-[1-(2-methylfuro[3,2-c]pyridin-4-yl)piperidin-3-yl]methanesulfonamide involves a multistep process that includes the reaction of 2-methylfuro[3,2-c]pyridine with piperidine, followed by the reaction of the resulting compound with methanesulfonyl chloride. The final product is obtained through purification using chromatography techniques.

Scientific Research Applications

N-[1-(2-methylfuro[3,2-c]pyridin-4-yl)piperidin-3-yl]methanesulfonamide has shown potential applications in various scientific fields. It has been extensively studied for its therapeutic potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. It has also been investigated for its anti-inflammatory and analgesic properties. Additionally, it has been studied for its potential as a chemical probe in drug discovery research.